Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate

• IUPAC Name: methyl 2-piperidin-3-ylcyclopropane-1-carboxylate
• InChI: InChI=1S/C10H17NO2/c1-13-10(12)9-5-8(9)7-3-2-4-11-6-7/h7-9,11H,2-6H2,1H3
• InChI Key: PQUVJXXBWQTAMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC1C2CCCNC2
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• CAS No.: 2113141-57-2

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. Their synthesis has long been widespread. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Chemical Reactions Analysis

Piperidines are involved in a variety of intra- and intermolecular reactions leading to the formation of various derivatives. Sigmatropic rearrangements are common reactions involving the migration of a sigma bond across a pi system.

Physical and Chemical Properties Analysis

The physical and chemical properties of a specific compound depend on its molecular structure. For example, the molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Safety and Hazards

The safety and hazards of a substance are typically determined through rigorous testing and are often summarized in a safety data sheet. It’s important to handle all chemicals with appropriate safety measures.